Cas no 37529-27-4 (4-heptylaniline)

• Product Name: 4-heptylaniline
• CAS No: 37529-27-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• MDL: MFCD00007928
• CID: 89254
• PubChem ID: 87570972
• Update Time: 2025-05-25

4-heptylaniline Chemical and Physical Properties

Names and Identifiers

• 4-heptylaniline
• Heptylaniline
• 4-n-Heptyaniline
• 4-n-Heptylaniline
• p-Heptylaniline
• D90911
• BP-30164
• MFCD00007928
• SCHEMBL110303
• AS-56686
• 4-Heptyaniline
• H0588
• DTXSID00190970
• A823728
• Benzenamine, 4-heptyl-
• 4-Heptylaniline, 98%
• FT-0639381
• AKOS015839909
• 37529-27-4
• DB-049128

• MDL： MFCD00007928
• Inchi： 1S/C13H21N/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h8-11H,2-7,14H2,1H3
• InChI Key： BNEWZYZRLNNWNR-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 191.16700
• Monoisotopic Mass: 191.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.91 g/mL at 25 °C(lit.)
• Boiling Point: 286°C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.52(lit.)
• PSA: 26.02000
• LogP: 4.36290
• Sensitiveness: Light Sensitive
• Solubility: Insoluble

4-heptylaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-heptylaniline

Recent Advances in the Study of 37529-27-4 and 4-Heptylaniline: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 37529-27-4, also known as 4-heptylaniline, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine, characterized by its heptyl side chain, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development, material science, and chemical synthesis. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the context of targeting specific biological pathways.

One of the key areas of interest is the role of 4-heptylaniline in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-heptylaniline could effectively modulate the activity of certain kinases implicated in cancer progression. The study highlighted the compound's ability to bind to allosteric sites, offering a potential avenue for the development of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its pharmacological potential, 4-heptylaniline has also been investigated for its utility in material science. Researchers have utilized its amphiphilic properties to design novel surfactants and liquid crystalline materials. A recent preprint on ChemRxiv described the synthesis of a series of 4-heptylaniline-based liquid crystals, which exhibited tunable phase transitions and optical properties. These findings suggest potential applications in display technologies and sensors.

Another noteworthy development is the use of 37529-27-4 in catalytic systems. A 2022 paper in ACS Catalysis reported that 4-heptylaniline-derived ligands could enhance the efficiency of palladium-catalyzed cross-coupling reactions, a cornerstone of modern organic synthesis. The study attributed this improvement to the ligand's ability to stabilize reactive intermediates, thereby increasing reaction yields and reducing unwanted byproducts.

Despite these promising advances, challenges remain in the widespread adoption of 4-heptylaniline-based compounds. Issues such as scalability, toxicity, and environmental impact need to be addressed. Ongoing research is focused on optimizing synthetic routes and conducting comprehensive safety assessments. For instance, a collaborative effort between academic and industrial researchers is currently underway to develop greener synthetic methodologies for 4-heptylaniline derivatives, as highlighted in a recent grant announcement by the National Institutes of Health (NIH).

In conclusion, the compound 37529-27-4 (4-heptylaniline) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications—from drug discovery to material science—underscore its potential to drive innovation in multiple fields. Future studies will likely focus on refining its properties and expanding its utility, paving the way for new breakthroughs in science and technology.